[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-3-ylmethylamino)-2-oxoacetic acid
• InChI: InChI=1S/C11H11NO5/c13-10(11(14)15)12-5-7-6-16-8-3-1-2-4-9(8)17-7/h1-4,7H,5-6H2,(H,12,13)(H,14,15)
• InChI Key: WLRCRKKKFFPSPD-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CNC(=O)C(=O)O
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol

Description

[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid, also known as Bz-OMe-DAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule has a unique structure that makes it an ideal candidate for use in various biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid is based on its ability to inhibit VMAT2. This inhibition leads to a decrease in the uptake of neurotransmitters into synaptic vesicles, which in turn modulates their release into the synaptic cleft. This modulation can have various effects on neuronal signaling and can potentially provide insights into the underlying mechanisms of various neurological disorders.
Biochemical and Physiological Effects:
[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid has been shown to have various biochemical and physiological effects. In addition to its ability to modulate neurotransmitter release, [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid has also been shown to inhibit the uptake of other molecules such as histamine and adrenaline. This inhibition can potentially provide insights into the underlying mechanisms of various physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid is its unique structure, which makes it an ideal candidate for use in various biochemical and physiological experiments. However, one of the limitations of this molecule is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid. One possible direction is the development of more efficient synthesis methods that can increase the yield of this molecule. Another direction is the investigation of the potential applications of [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid in the treatment of various neurological and physiological disorders. Finally, the study of the structure-activity relationship of [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid and its derivatives can potentially lead to the development of more potent and selective inhibitors of VMAT2.

Synthesis Methods

The synthesis of [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid is a multistep process that involves several chemical reactions. The starting material for this synthesis is 2-hydroxybenzaldehyde, which is reacted with nitroethane to form 2-nitropropene. This intermediate is then reduced using sodium borohydride to form 2-amino-1-phenylethanol. The final step involves the reaction of 2-amino-1-phenylethanol with chloroacetic acid to form [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid. The overall yield of this synthesis is approximately 30%.

Scientific Research Applications

[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid has been extensively studied for its potential applications in scientific research. One of the most promising applications of this molecule is in the field of neuroscience. [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid has been shown to be a potent inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the uptake of neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles. By inhibiting VMAT2, [(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino](oxo)acetic acid can modulate the release of these neurotransmitters and potentially provide insights into the underlying mechanisms of various neurological disorders.